Methyl 4-((3,5-dimethoxyphenyl)amino)-6-ethoxyquinoline-2-carboxylate

• IUPAC Name: methyl 4-(3,5-dimethoxyanilino)-6-ethoxyquinoline-2-carboxylate
• InChI: InChI=1S/C21H22N2O5/c1-5-28-14-6-7-18-17(11-14)19(12-20(23-18)21(24)27-4)22-13-8-15(25-2)10-16(9-13)26-3/h6-12H,5H2,1-4H3,(H,22,23)
• InChI Key: AULHKEBDDYOWSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(C=C2NC3=CC(=CC(=C3)OC)OC)C(=O)OC
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

“Methyl 4-((3,5-dimethoxyphenyl)amino)-6-ethoxyquinoline-2-carboxylate” is a complex organic compound. It contains a quinoline core, which is a heterocyclic aromatic organic compound with two fused rings (a benzene ring and a pyridine ring). This compound also has methoxy, ethoxy, and carboxylate functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the quinoline core, with the various functional groups attached at specific positions. The presence of these functional groups would likely have significant effects on the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a medicinal compound, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.